3-Methyl-5-(4-methylpiperazin-1-yl)sulfonyl-1-benzofuran-2-carboxylic acid
Catalog No.
S7769840
CAS No.
M.F
C15H18N2O5S
M. Wt
338.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-Methyl-5-(4-methylpiperazin-1-yl)sulfonyl-1-benzofuran-2-carboxylic acid
IUPAC Name
3-methyl-5-(4-methylpiperazin-1-yl)sulfonyl-1-benzofuran-2-carboxylic acid
Molecular Formula
C15H18N2O5S
Molecular Weight
338.4 g/mol
InChI
InChI=1S/C15H18N2O5S/c1-10-12-9-11(3-4-13(12)22-14(10)15(18)19)23(20,21)17-7-5-16(2)6-8-17/h3-4,9H,5-8H2,1-2H3,(H,18,19)
InChI Key
BSZBMKXRUOAPAB-UHFFFAOYSA-N
SMILES
CC1=C(OC2=C1C=C(C=C2)S(=O)(=O)N3CCN(CC3)C)C(=O)O
Canonical SMILES
CC1=C(OC2=C1C=C(C=C2)S(=O)(=O)N3CCN(CC3)C)C(=O)O
XLogP3
-0.8
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
338.09364285 g/mol
Monoisotopic Mass
338.09364285 g/mol
Heavy Atom Count
23
Dates
Last modified: 01-05-2024
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